2,2'-Dinaphthyl ketone
Overview
Description
2,2’-Dinaphthyl ketone is a chemical compound with the molecular formula C21H14O . It has a molecular weight of 282.34 . The IUPAC name for this compound is di(2-naphthyl)methanone .
Synthesis Analysis
The synthesis of 2,2’-Dinaphthyl ketone involves several steps . Ketone 19, which is 2,2’-Dinaphthyl ketone, has been prepared by a Grignard reaction of 2-naphthylmagnesium bromide with 2-naphthoyl chloride .
Molecular Structure Analysis
The molecular structure of 2,2’-Dinaphthyl ketone consists of two naphthyl groups attached to a carbonyl group .
Physical And Chemical Properties Analysis
2,2’-Dinaphthyl ketone is a solid at room temperature . It has a density of 1.2±0.1 g/cm3 . The boiling point is 485.7±14.0 °C at 760 mmHg . The compound has a molar refractivity of 91.7±0.3 cm3 .
Scientific Research Applications
Chemical Synthesis
“2,2’-Dinaphthyl ketone” is used in chemical synthesis . It’s a compound with the linear formula C21H14O . The compound is synthesized from di(1-naphthyl)methanol and by a Friedel–Crafts acylation of naphthalene with 2-naphthoyl chloride . It’s also prepared by a Grignard reaction of 2-naphthylmagnesium bromide with 2-naphthoyl chloride .
Conformational Studies
The compound has been used in conformational studies . A systematic DFT study (B3LYP/6-31G(d)) of the conformational spaces of 2,2’-Dinaphthyl ketone and its 1H and 13C NMR chemical shifts has been performed . The study noted a variety of conformations in the crystal structures .
Preparation of Thioketones and Diazomethanes
“2,2’-Dinaphthyl ketone” is used in the preparation of thioketones and diazomethanes . The thioketones are prepared by reactions of the corresponding ketones with Lawesson’s reagent . The diazomethane derivatives are prepared by the HgO oxidation of the respective hydrazones .
Life Science Research
The compound is used in life science research . However, the specific applications in this field are not detailed in the available resources.
Safety and Hazards
properties
IUPAC Name |
dinaphthalen-2-ylmethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14O/c22-21(19-11-9-15-5-1-3-7-17(15)13-19)20-12-10-16-6-2-4-8-18(16)14-20/h1-14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLEZVYXNVAHDOI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C(=O)C3=CC4=CC=CC=C4C=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80449357 | |
Record name | beta-naphthyl ketone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80449357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
613-56-9 | |
Record name | beta-naphthyl ketone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80449357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is the conformational similarity between 2,2'-dinaphthyl ketone and bis(benzo[b]thiophen-2-yl)methanone relevant?
A1: [] The research highlights that 2,2'-dinaphthyl ketone exhibits significant conformational resemblance to bis(benzo[b]thiophen-2-yl)methanone (also referred to as (I) in the study). This similarity is observed in key structural parameters like interplanar angles, Caryl-Cbridge-Caryl angles, and dihedral angles. This structural resemblance is interesting because it suggests that bis(benzo[b]thiophen-2-yl)methane derivatives could potentially mimic certain properties or activities of compounds containing the dinaphthyl ketone scaffold. Furthermore, the study found comparable crystal packing arrangements between the two compounds. While 2,2'-dinaphthyl ketone exhibits edge-to-face interactions between its naphthyl rings, bis(benzo[b]thiophen-2-yl)methanone displays analogous S...π contacts between its benzo[b]thiophen-2-yl units. This similarity in packing further underscores the potential for these compounds to share similar physical or chemical properties. []
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